Cas no 163719-72-0 (Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate
• CAS No: 163719-72-0
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD09908125
• CID: 1070423
• PubChem ID: 24944453
• Update Time: 2025-11-02

Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylate
• ETHYL 3-PYRIDIN-4-YL-1,2,4-OXADIAZOLE-5-CARBOXYLATE
• 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• ethyl [3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]carboxylate
• ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate
• 3-(Pyridin-3-yl)-1,2,4-oxadiazole-5-carboxylic acid ethyl ester
• SCHEMBL7659667
• DTXSID70936867
• ethyl3-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate
• AS-5045
• 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID, 3-(3-PYRIDINYL)-, ETHYL ESTER
• 163719-72-0
• DA-09572
• A882551
• AKOS012662771
• MFCD09908125
• AB54723
• Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate

• MDL： MFCD09908125
• Inchi： 1S/C10H9N3O3/c1-2-15-10(14)9-12-8(13-16-9)7-4-3-5-11-6-7/h3-6H,2H2,1H3
• InChI Key： UCJHAHJTNSHCNM-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(C2C=NC=CC=2)=NO1)=O)CC

Computed Properties

• Exact Mass: 219.06400
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.11000
• LogP: 1.30830

Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate

Comprehensive Guide to Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate (CAS No. 163719-72-0): Properties, Applications, and Market Insights

Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate (CAS No. 163719-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyridine ring with a 1,2,4-oxadiazole moiety, making it a valuable intermediate for drug discovery and material science applications. The ethyl carboxylate functional group enhances its reactivity, allowing for further derivatization in synthetic chemistry workflows.

The growing interest in 1,2,4-oxadiazole derivatives stems from their remarkable biological activities, including antimicrobial and anti-inflammatory properties. Researchers are particularly focused on pyridine-containing oxadiazoles due to their improved pharmacokinetic profiles compared to simpler heterocycles. As a pharmaceutical intermediate, Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate serves as a building block for more complex molecules targeting various disease pathways.

From a chemical perspective, this compound exhibits moderate solubility in common organic solvents like ethanol, DMSO, and dichloromethane, which facilitates its use in laboratory settings. Its molecular structure features both hydrogen bond acceptors and donors, contributing to potential drug-like properties. The presence of the pyridine nitrogen and oxadiazole ring creates multiple sites for molecular interactions, a feature highly valued in medicinal chemistry.

Recent advancements in heterocyclic chemistry have highlighted the importance of Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate in developing novel therapeutic agents. Several published studies demonstrate its utility as a precursor for kinase inhibitors and GPCR modulators, addressing current demands in targeted cancer therapies and neurological disorders. The compound's versatility also extends to material science applications, where its conjugated system contributes to the development of organic electronic materials.

The synthesis of Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate typically involves condensation reactions between appropriately functionalized pyridine derivatives and hydroxylamine intermediates. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable production methods. Analytical characterization commonly employs HPLC, NMR spectroscopy, and mass spectrometry to ensure product purity and structural confirmation.

Market analysis indicates steady growth in demand for specialty heterocyclic compounds like Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate, particularly from contract research organizations and academic institutions. The compound's CAS registry number (163719-72-0) serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. Current research trends focus on optimizing its synthetic routes and exploring new structure-activity relationships for enhanced biological efficacy.

Quality control protocols for Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate typically specify minimum purity levels of 95-98%, with stringent limits on residual solvents and byproducts. Storage recommendations generally suggest protection from moisture and light at controlled temperatures to maintain stability. These specifications make it suitable for various high-throughput screening applications in drug discovery pipelines.

From a regulatory standpoint, Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate falls under general chemical safety guidelines rather than specialized restrictions. However, researchers should consult local regulations regarding laboratory chemical handling and waste disposal procedures. The compound's safety data sheet provides detailed information about appropriate personal protective equipment and first aid measures.

Emerging applications of pyridine-oxadiazole hybrids include their use as fluorescent probes for biological imaging and as components in metal-organic frameworks (MOFs). These developments align with current scientific priorities in theranostics and smart materials, addressing frequently searched topics in chemical databases and research publications. The compound's structural features enable precise modifications to tune its physical and chemical properties for specific applications.

For researchers sourcing Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate, verification of the CAS number (163719-72-0) ensures acquisition of the correct material. Reputable suppliers provide comprehensive analytical data and certificates of analysis, which are essential for reproducible research outcomes. The compound's growing importance in medicinal chemistry underscores the need for reliable synthetic protocols and characterization standards within the scientific community.